![molecular formula C20H19N3O5 B2574675 N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide CAS No. 941899-79-2](/img/structure/B2574675.png)
N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound contains several functional groups including amide, phenyl, and methoxy groups. The presence of these groups could potentially influence the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl and amide groups could potentially influence its overall structure .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the functional groups present. For example, the amide group might participate in hydrolysis or condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties such as solubility, melting point, boiling point, etc., would depend on the molecular structure and the functional groups present .Scientific Research Applications
Electrochromic Materials
Research by Liou and Chang (2008) introduced a novel aromatic diamine derivative, utilized in synthesizing aromatic polyamides with excellent solubility and thermal stability. These materials are pertinent for creating electrochromic devices due to their stable color-changing properties under electrical stimulation. Their study demonstrates the potential of such compounds in developing advanced electrochromic materials for applications like smart windows and display technologies (Liou & Chang, 2008).
Antimicrobial and Antitumor Agents
Khalifa et al. (2015) synthesized novel arylazothiazole disperse dyes containing selenium, demonstrating significant antimicrobial and antitumor activities. This indicates potential applications in creating sterile fabrics for medical use or developing new antitumor agents (Khalifa et al., 2015).
Cancer Research
Rewcastle, Denny, and Baguley (1987) explored derivatives of N-(2-(dimethylamino)ethyl)phenazine-1-carboxamides, showing potent antitumor activity. This highlights the compound's utility in cancer research, particularly in synthesizing drugs targeting specific cancer cell lines (Rewcastle et al., 1987).
Organic Synthesis and Medicinal Chemistry
Bhaskar et al. (2019) reported on the synthesis of a benzodimidazole derivative, emphasizing the role of such compounds in organic synthesis and potential medicinal chemistry applications. Their work showcases the versatility of these compounds in synthesizing diverse organic molecules with potential biological activities (Bhaskar et al., 2019).
Kinase Inhibitors for Cancer Therapy
Liu et al. (2020) developed novel cyclopropanecarboxamide derivatives as c-Met kinase inhibitors, showing remarkable antitumor activities. This underscores the compound's application in designing targeted therapies for cancer, offering a promising avenue for future drug development (Liu et al., 2020).
Mechanism of Action
Target of Action
The primary target of N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide Similar compounds have been found to inhibit bacterial rna polymerase (rnap) .
Mode of Action
The exact mode of action of This compound It’s worth noting that similar compounds have been found to interact with the switch region of bacterial rnap .
Biochemical Pathways
The specific biochemical pathways affected by This compound Similar compounds have been found to inhibit bacterial rna polymerase (rnap), which is involved in the synthesis of rnas in bacteria .
Result of Action
The molecular and cellular effects of the action of This compound Similar compounds have shown potent antimicrobial activity against certain gram-positive bacteria .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O5/c1-26-14-9-10-15(16(11-14)27-2)21-20(25)19-17(28-3)12-18(24)23(22-19)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUPFOTXQBLUPDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.